1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol

• Molecular Formula: C15H16F3NO2
• Molecular Weight: 299.29 g/mol
• IUPAC Name: 1-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylamino]propan-2-ol
• InChI: InChI=1S/C15H16F3NO2/c1-10(20)8-19-9-13-5-6-14(21-13)11-3-2-4-12(7-11)15(16,17)18/h2-7,10,19-20H,8-9H2,1H3
• InChI Key: UUEYHIHEEIWFDK-UHFFFAOYSA-N
• SMILES: CC(CNCC1=CC=C(O1)C2=CC(=CC=C2)C(F)(F)F)O

Description

1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol, also known as TFP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFP is a beta-adrenergic receptor antagonist that is commonly used in pharmacological and biochemical studies.

Mechanism of Action

1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol acts as a competitive antagonist of beta-adrenergic receptors. It binds to the receptor and prevents the activation of the receptor by endogenous ligands such as adrenaline and noradrenaline. This results in a decrease in the activity of the beta-adrenergic receptor signaling pathway.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol depend on the specific beta-adrenergic receptor subtype that it targets. 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol has been shown to inhibit the activity of beta-1 and beta-2 adrenergic receptors. Inhibition of beta-1 adrenergic receptors results in a decrease in heart rate and cardiac output, while inhibition of beta-2 adrenergic receptors results in bronchoconstriction and decreased airway resistance.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol in lab experiments is its specificity for beta-adrenergic receptors. 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol is a highly selective antagonist and does not interact with other receptors or enzymes. However, 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol has a short half-life and is rapidly metabolized in vivo, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol in scientific research. One area of interest is the role of beta-adrenergic receptors in cancer progression. 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol has been shown to inhibit the growth and metastasis of certain types of cancer cells by targeting beta-adrenergic receptors. Another future direction is the development of novel beta-adrenergic receptor antagonists that have longer half-lives and improved pharmacokinetic properties.
Conclusion:
In conclusion, 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol is a chemical compound that has significant applications in scientific research. 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol is a beta-adrenergic receptor antagonist that is used to study the effects of beta-adrenergic receptor activation and inhibition on various physiological processes. The synthesis of 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol involves the reaction of 5-[3-(trifluoromethyl)phenyl]-2-furaldehyde with isopropylamine in the presence of a catalyst. 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol has several advantages and limitations for lab experiments, and there are several future directions for its use in scientific research.

Synthesis Methods

The synthesis of 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol involves the reaction of 5-[3-(trifluoromethyl)phenyl]-2-furaldehyde with isopropylamine in the presence of a catalyst. The reaction takes place in an organic solvent and is followed by purification through column chromatography. The final product obtained is 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol, which is a white crystalline solid.

Scientific Research Applications

1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol is widely used in scientific research as a beta-adrenergic receptor antagonist. It is used to study the effects of beta-adrenergic receptor activation and inhibition on various physiological processes. 1-[({5-[3-(Trifluoromethyl)phenyl]-2-furyl}methyl)amino]-2-propanol is also used to investigate the role of beta-adrenergic receptors in the development and progression of diseases such as asthma, heart failure, and hypertension.